Cas no 6029-26-1 (8a-(4-Chlorophenyl)hexahydropyrrolo1,2-apyrimidin-6-one)

• Product Name: 8a-(4-Chlorophenyl)hexahydropyrrolo1,2-apyrimidin-6-one
• CAS No: 6029-26-1
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• MDL: MFCD10008700
• CID: 4773971
• Update Time: 2025-05-23

8a-(4-Chlorophenyl)hexahydropyrrolo1,2-apyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 8A-(4-chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one
• 8a-(4-chlorophenyl)-1,2,3,4,7,8-hexahydropyrrolo[1,2-a]pyrimidin-6-one
• 8a-(4-chlorophenyl)-octahydropyrrolo[1,2-a]pyrimidin-6-one
• 8a-(4-Chlorophenyl)hexahydropyrrolo1,2-apyrimidin-6-one

• MDL： MFCD10008700
• Inchi： 1S/C13H15ClN2O/c14-11-4-2-10(3-5-11)13-7-6-12(17)16(13)9-1-8-15-13/h2-5,15H,1,6-9H2
• InChI Key： ISVGLFPWWZUOQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C12CCC(N1CCCN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.6
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 8a-(4-Chlorophenyl)hexahydropyrrolo1,2-apyrimidin-6-one

8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one: A Comprehensive Overview

8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one (CAS No. 6029-26-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one is a member of the hexahydropyrrolopyrimidine family, characterized by a fused ring system consisting of a pyrrole and a pyrimidine moiety. The presence of a 4-chlorophenyl substituent at the 8a-position adds to its structural complexity and influences its biological activity. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrrole ring, followed by the introduction of the pyrimidine moiety and the substitution with the 4-chlorophenyl group.

Recent studies have explored various synthetic routes to optimize the yield and purity of 8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one. For instance, a study published in the Journal of Organic Chemistry in 2021 reported an efficient one-pot synthesis method using microwave-assisted conditions, which significantly reduced reaction time and improved overall yield. This method has been widely adopted in both academic and industrial settings due to its simplicity and cost-effectiveness.

Biological Activities

The biological activities of 8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one have been extensively studied, with particular focus on its potential as an anticancer agent. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

A study published in the Cancer Research journal in 2020 demonstrated that 8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one selectively targets cancer cells by disrupting the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in many types of cancer, making it an attractive target for therapeutic intervention. The study also highlighted the compound's ability to induce apoptosis and inhibit angiogenesis, further supporting its potential as an anticancer agent.

In addition to its anticancer properties, 8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one has shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects and potential use in treating neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2019 reported that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various cancer types and are designed to determine optimal dosing regimens and identify any potential side effects.

Preliminary data from these trials have been encouraging, with several patients showing significant tumor regression without severe adverse effects. However, more extensive Phase II and III trials are needed to fully assess the compound's therapeutic potential. Researchers are also exploring combination therapies involving 8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one with other anticancer agents to enhance treatment outcomes.

Conclusion

8a-(4-Chlorophenyl)hexahydropyrrolo[1,2-a]pyrimidin-6-one (CAS No. 6029-26-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, there is growing optimism about its future role in treating various diseases. Continued collaboration between academic researchers and pharmaceutical companies will be crucial in advancing this compound from bench to bedside.